molecular formula C10H13Br B6148663 1-(1-bromoethyl)-4-ethylbenzene CAS No. 59770-97-7

1-(1-bromoethyl)-4-ethylbenzene

Cat. No. B6148663
CAS RN: 59770-97-7
M. Wt: 213.1
InChI Key:
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Description

“1-(1-bromoethyl)-4-ethylbenzene” is a chemical compound with the molecular formula C8H9Br . It is also known as α-Methylbenzyl bromide, α-Phenethyl bromide, α-Phenylethyl bromide . It has been employed in controlled radical polymerization of styrene, in asymmetric esterification of benzoic acid in the presence of a chiral cyclic guanidine and as initiator in the synthesis of bromine terminated polyp-methoxystyrene and polystyrene via atom transfer radical polymerization .


Molecular Structure Analysis

The molecular structure of “1-(1-bromoethyl)-4-ethylbenzene” can be represented by the formula C8H9Br . The 3D structure of the compound can be viewed using specific software . The compound has one defined stereocenter .


Physical And Chemical Properties Analysis

“1-(1-bromoethyl)-4-ethylbenzene” is a clear yellow to brownish liquid . It has a melting point of -65°C and is soluble in alcohol, ether, and benzene . The compound has a molecular weight of 185.06 g/mol .

Safety and Hazards

“1-(1-bromoethyl)-4-ethylbenzene” is classified as a combustible liquid. It may cause skin irritation, serious eye irritation, and respiratory irritation . It is advised to avoid breathing dust/fume/gas/mist/vapors/spray, and to use only outdoors or in a well-ventilated area .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1-bromoethyl)-4-ethylbenzene involves the alkylation of 4-ethylphenol with 1-bromoethane using a strong base as a catalyst.", "Starting Materials": [ "4-ethylphenol", "1-bromoethane", "potassium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Dissolve 4-ethylphenol in diethyl ether and add potassium hydroxide to the solution.", "Add 1-bromoethane dropwise to the solution while stirring vigorously.", "Heat the mixture under reflux for several hours.", "Allow the mixture to cool and then extract the product with diethyl ether.", "Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Filter the solution and evaporate the solvent to obtain the desired product, 1-(1-bromoethyl)-4-ethylbenzene." ] }

CAS RN

59770-97-7

Product Name

1-(1-bromoethyl)-4-ethylbenzene

Molecular Formula

C10H13Br

Molecular Weight

213.1

Purity

95

Origin of Product

United States

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